Cas no 2173637-02-8 ((8Ar)-8a-methyl-octahydropyrrolo[1,2-a]pyrazine dihydrochloride)

• Product Name: (8Ar)-8a-methyl-octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• CAS No: 2173637-02-8
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• MDL: MFCD31567419
• CID: 5058694
• PubChem ID: 134129787
• Update Time: 2026-02-28

(8Ar)-8a-methyl-octahydropyrrolo[1,2-a]pyrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (8aR)-8a-methyl-octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• (8ar)-8a-methyl-octahydropyrrolo[1,2-a]pyrazine 2hcl
• (8aR)-8a-Methyl-octahydropyrrolo[1,2-a]pyrazine diHCl
• MFCD31567419
• AS-54068
• (8aR)-8a-methyl-2,3,4,6,7,8-hexahydro-1H-pyrrolo[1,2-a]pyrazine;dihydrochloride
• PB41923
• (8aR)-8a-methyl-hexahydro-1H-pyrrolo[1,2-a]pyrazine dihydrochloride
• 2173637-02-8
• AKOS037644604
• P17461
• YLD63702
• (8Ar)-8a-methyl-octahydropyrrolo[1,2-a]pyrazine dihydrochloride

• MDL： MFCD31567419
• Inchi： 1S/C8H16N2.2ClH/c1-8-3-2-5-10(8)6-4-9-7-8;;/h9H,2-7H2,1H3;2*1H/t8-;;/m1../s1
• InChI Key： QNSJRBOBKJJZKS-YCBDHFTFSA-N
• SMILES： Cl.Cl.N12CCNC[C@@]1(C)CCC2

Computed Properties

• Exact Mass: 212.0847040g/mol
• Monoisotopic Mass: 212.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Additional information on (8Ar)-8a-methyl-octahydropyrrolo[1,2-a]pyrazine dihydrochloride

(8Ar)-8a-methyl-octahydropyrrolo[1,2-a]pyrazine dihydrochloride and its Significance in Modern Chemical Biology

The compound with the CAS number 2173637-02-8 represents a fascinating molecule in the realm of chemical biology, specifically categorized under the name (8Ar)-8a-methyl-octahydropyrrolo[1,2-a]pyrazine dihydrochloride. This intricate structure, characterized by its pyrrolopyrazine core and unique substitution patterns, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various biochemical assays and molecular studies.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The pyrrolopyrazine scaffold, exemplified by (8Ar)-8a-methyl-octahydropyrrolo[1,2-a]pyrazine dihydrochloride, exhibits a rich chemical space that can be modulated to target specific biological pathways. This compound's structural features make it particularly interesting for investigating interactions with enzymes and receptors involved in neurological disorders, cancer, and inflammation.

One of the most compelling aspects of this molecule is its versatility in synthetic chemistry. The presence of the methyl group at the 8a position and the octahydropyrrolopyrazine ring system provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. Researchers have leveraged these features to develop derivatives with enhanced binding affinity and selectivity. For instance, studies have demonstrated that modifications at the 5-position of the pyrrole ring can significantly alter the compound's pharmacokinetic profile, making it more suitable for oral administration.

In the context of drug discovery, (8Ar)-8a-methyl-octahydropyrrolo[1,2-a]pyrazine dihydrochloride has been explored as a potential scaffold for small-molecule inhibitors. Its ability to interact with biological targets such as kinases and transcription factors has opened new avenues for treating diseases like chronic pain and autoimmune conditions. Preliminary computational studies suggest that this compound can adopt multiple conformations, which may explain its broad spectrum of activity observed in early-stage assays.

The synthesis of this compound involves multi-step organic transformations, showcasing the ingenuity of modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis have been employed to construct the core pyrrolopyrazine structure efficiently. The introduction of the dihydrochloride salt not only improves handling but also ensures consistent purity levels essential for high-throughput screening programs.

Current research is focused on understanding the mechanistic aspects of how (8Ar)-8a-methyl-octahydropyrrolo[1,2-a]pyrazine dihydrochloride interacts with biological targets at a molecular level. Advanced spectroscopic techniques combined with crystallographic studies are providing invaluable insights into its binding mode. These findings are crucial for designing next-generation compounds with improved therapeutic efficacy and reduced side effects.

The compound's potential extends beyond traditional drug development into areas like chemical biology probes and imaging agents. Its unique structural motifs make it an excellent candidate for developing tools that can visualize biological processes in real-time. For example, fluorophore-tagged derivatives could be used to track intracellular signaling pathways or monitor disease progression in model systems.

Regulatory considerations play a vital role in advancing compounds like (8Ar)-8a-methyl-octahydropyrrolo[1,2-a]pyrazine dihydrochloride into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that all batches produced meet stringent quality standards. Collaborative efforts between synthetic chemists and regulatory experts are essential to navigate the complex landscape of drug approval processes efficiently.

The future prospects of this compound are promising, with ongoing studies exploring its role in novel therapeutic strategies. Innovations in biocatalysis and flow chemistry may further streamline its synthesis, making it more accessible for academic and industrial research. As our understanding of disease mechanisms evolves, compounds like this will continue to serve as critical building blocks for addressing unmet medical needs.